Cas no 1421523-75-2 (1-(oxan-4-yl)-4-(piperidine-1-carbonyl)pyrrolidin-2-one)

• Product Name: 1-(oxan-4-yl)-4-(piperidine-1-carbonyl)pyrrolidin-2-one
• CAS No: 1421523-75-2
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 5364771
• Update Time: 2025-11-02

1-(oxan-4-yl)-4-(piperidine-1-carbonyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(oxan-4-yl)-4-(piperidine-1-carbonyl)pyrrolidin-2-one

• Inchi： 1S/C15H24N2O3/c18-14-10-12(15(19)16-6-2-1-3-7-16)11-17(14)13-4-8-20-9-5-13/h12-13H,1-11H2
• InChI Key： ZXJFOTFUSVIIBC-UHFFFAOYSA-N
• SMILES： N1(C2CCOCC2)CC(C(N2CCCCC2)=O)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(oxan-4-yl)-4-(piperidine-1-carbonyl)pyrrolidin-2-one

Recent Advances in the Study of 1-(Oxan-4-yl)-4-(Piperidine-1-carbonyl)Pyrrolidin-2-one (CAS: 1421523-75-2)

The compound 1-(oxan-4-yl)-4-(piperidine-1-carbonyl)pyrrolidin-2-one (CAS: 1421523-75-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrrolidin-2-one scaffold functionalized with oxan-4-yl and piperidine-1-carbonyl groups, exhibits promising pharmacological properties. Recent studies have explored its potential as a versatile intermediate in drug discovery, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and inflammatory diseases.

One of the key areas of investigation has been the compound's role as a precursor in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, which showed potent activity against specific protein kinases implicated in cancer and autoimmune diseases. The structural flexibility of 1-(oxan-4-yl)-4-(piperidine-1-carbonyl)pyrrolidin-2-one allows for modifications that enhance binding affinity and selectivity, making it a valuable scaffold for medicinal chemistry applications.

In addition to its applications in kinase inhibition, recent research has highlighted the compound's potential in modulating G-protein-coupled receptors (GPCRs). A preclinical study conducted by researchers at a leading pharmaceutical company revealed that derivatives of 1-(oxan-4-yl)-4-(piperidine-1-carbonyl)pyrrolidin-2-one exhibited high affinity for certain GPCRs involved in neuropathic pain and anxiety disorders. These findings suggest that the compound could serve as a starting point for the development of next-generation CNS therapeutics with improved efficacy and safety profiles.

Another notable advancement is the exploration of the compound's pharmacokinetic properties. A 2024 publication in Drug Metabolism and Disposition reported on the metabolic stability and bioavailability of 1-(oxan-4-yl)-4-(piperidine-1-carbonyl)pyrrolidin-2-one in rodent models. The study found that the compound demonstrated favorable absorption and distribution characteristics, with minimal hepatic clearance, indicating its potential for oral administration in clinical settings. These results are particularly encouraging for researchers aiming to translate preclinical findings into viable drug candidates.

Despite these promising developments, challenges remain in optimizing the compound's therapeutic index and minimizing off-target effects. Ongoing research is focused on structure-activity relationship (SAR) studies to identify key modifications that enhance potency while reducing toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-(oxan-4-yl)-4-(piperidine-1-carbonyl)pyrrolidin-2-one (CAS: 1421523-75-2) represents a compelling area of research in chemical biology and drug discovery. Its versatility as a synthetic intermediate and its promising pharmacological profile make it a valuable tool for developing novel therapeutics. Future studies will likely focus on expanding its applications to other disease areas and refining its properties to meet the stringent requirements of clinical development.